Cas no 649737-12-2 (2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid
• CAS No: 649737-12-2
• MF: C₁₂H₁₈N₂O₄S
• MW: 286.347321987152
• CID: 410350
• PubChem ID: 59712278
• Update Time: 2025-04-19

2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-(1-methylethyl)-
• 2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid
• 2-{[(tert-butoxy)carbonyl]amino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid
• EN300-1458466
• 649737-12-2
• SCHEMBL1715852

• Inchi： 1S/C12H18N2O4S/c1-6(2)8-7(9(15)16)13-10(19-8)14-11(17)18-12(3,4)5/h6H,1-5H3,(H,15,16)(H,13,14,17)
• InChI Key： QFXCNZUTQNFHET-UHFFFAOYSA-N
• SMILES： S1C(=NC(C(=O)O)=C1C(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 286.09884
• Monoisotopic Mass: 286.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 88.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives